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Compound of Interest

Compound Name: 1H-Perfluorononane

Cat. No.: B1595110

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The molecular formula C9HF19 corresponds to more than one chemical
compound. This guide focuses on 1H-Perfluorononane (also known as
1,11,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-nonadecafluorononane), as it is the most predominantly
documented compound for this formula. Another identified isomer, Perfluoro-2-methyl-3-
(propan-2-yl)pentan-3-yl, has limited available data. It is also important to note that searches
for COHF19 often lead to information on Perfluoro(4-methyl-2-pentene), which has a different
molecular formula (C6F12) and is therefore not covered in this guide.

Core Characteristics of 1H-Perfluorononane

1H-Perfluorononane is a highly fluorinated organic compound. Its high degree of fluorination
imparts properties such as high density, low surface tension, and chemical inertness. It is
typically a clear liquid at room temperature.[1]

Physical and Chemical Properties

The following table summarizes the key quantitative data available for 1H-Perfluorononane.
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Property Value Reference
Molecular Formula C9HF19 [1112][3]
Molecular Weight 470.07 g/mol [1][2][4]

1!l11121213131414151516161717’81
IUPAC Name [2][3]1[4]
8,9,9-nonadecafluorononane

CAS Number 375-94-0 [1][21[5]
Appearance Clear liquid [1]
Boiling Point 138 °C [5]1[6]
Density 1.795 g/cm3 at 25 °C [6]
Refractive Index <1.3000 [5]
Kovats Retention Index 454 (semi-standard non-polar) [2]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analytical characterization of 1H-
Perfluorononane are not readily available in the public domain. However, general laboratory
procedures for handling similar fluorinated compounds should be followed.

General Handling and Safety Precautions

Due to the limited toxicological data, 1H-Perfluorononane should be handled with care in a
well-ventilated area, preferably within a fume hood. Standard personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn.
Avoid inhalation of vapors and direct contact with skin and eyes. In case of contact, flush the
affected area with copious amounts of water. For detailed safety information, it is always
recommended to consult the supplier-specific Safety Data Sheet (SDS).

General Analytical Techniques

The characterization of 1H-Perfluorononane would typically involve standard analytical
techniques for organic compounds:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 19F NMR are crucial for
confirming the structure and purity of fluorinated compounds.[7]

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to
determine the purity of the compound and to identify any potential impurities. The Kovats
retention index value can be used as a reference point in GC analysis.[2]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can provide information about the

functional groups present in the molecule.

Logical Workflow for Compound Identification

The following diagram illustrates a general workflow for identifying an unknown chemical
compound, a fundamental process in chemical research.
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Caption: A generalized workflow for chemical compound identification using various analytical

techniques and data processing steps.

Signaling Pathways and Biological Activity
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There is currently no available information in the searched literature regarding any specific
signaling pathways or biological activities associated with 1H-Perfluorononane. Research into
the biological effects of this compound appears to be limited.

Conclusion

1H-Perfluorononane, with the molecular formula COHF19, is a high-molecular-weight
perfluorinated compound with distinct physical properties. While basic chemical and physical
data are available, comprehensive studies on its synthesis, reactivity, and biological effects are
lacking in publicly accessible resources. Researchers working with this compound should
adhere to strict safety protocols suitable for handling fluorinated chemicals and may need to
develop their own specific experimental procedures for its use and analysis. Further research is
warranted to fully characterize this compound and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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